Cas no 2228766-87-6 (5-(1-ethylcyclobutyl)-1-methyl-1H-pyrazol-4-amine)

• Product Name: 5-(1-ethylcyclobutyl)-1-methyl-1H-pyrazol-4-amine
• CAS No: 2228766-87-6
• MF: C₁₀H₁₇N₃
• MW: 179.262081861496
• CID: 6259394
• PubChem ID: 165684392
• Update Time: 2025-10-20

5-(1-ethylcyclobutyl)-1-methyl-1H-pyrazol-4-amine Chemical and Physical Properties

Names and Identifiers

• 5-(1-ethylcyclobutyl)-1-methyl-1H-pyrazol-4-amine
• 2228766-87-6
• EN300-1774850

• Inchi： 1S/C10H17N3/c1-3-10(5-4-6-10)9-8(11)7-12-13(9)2/h7H,3-6,11H2,1-2H3
• InChI Key： DCUUMTHNOZYZEN-UHFFFAOYSA-N
• SMILES： N1(C)C(=C(C=N1)N)C1(CC)CCC1

Computed Properties

• Exact Mass: 179.142247555g/mol
• Monoisotopic Mass: 179.142247555g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 43.8Ų

Additional information on 5-(1-ethylcyclobutyl)-1-methyl-1H-pyrazol-4-amine

Introduction to 5-(1-ethylcyclobutyl)-1-methyl-1H-pyrazol-4-amine (CAS No. 2228766-87-6)

5-(1-ethylcyclobutyl)-1-methyl-1H-pyrazol-4-amine, identified by the CAS number 2228766-87-6, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This heterocyclic amine derivative has garnered attention due to its structural uniqueness and potential biological activities. The compound features a pyrazole core, which is a well-documented scaffold in drug discovery, coupled with an ethylcyclobutyl side chain and a methyl group at the 1-position, contributing to its distinct chemical and pharmacological profile.

The pyrazole moiety is renowned for its versatility in medicinal chemistry, serving as a key structural element in numerous therapeutic agents. Its five-membered aromatic ring system offers a balance of electronic properties that can facilitate interactions with biological targets. In particular, the 4-amino substituent in this compound enhances its potential as a precursor for further functionalization, enabling the synthesis of more complex derivatives with tailored pharmacokinetic and pharmacodynamic properties.

The 1-ethylcyclobutyl group introduces steric bulk and lipophilicity to the molecule, which can influence its solubility, membrane permeability, and metabolic stability. This modification is particularly relevant in drug design, where optimizing physicochemical properties is crucial for achieving desirable pharmacological outcomes. The presence of the methyl group at the 1-position of the pyrazole ring further fine-tunes the electronic distribution of the molecule, potentially affecting its binding affinity to biological receptors.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of such compounds with high precision. Studies suggest that 5-(1-ethylcyclobutyl)-1-methyl-1H-pyrazol-4-amine may interact with various enzymes and receptors, making it a promising candidate for therapeutic applications. For instance, preliminary virtual screening experiments have indicated potential interactions with enzymes involved in metabolic pathways and signaling cascades relevant to inflammation and neurodegeneration.

The synthesis of this compound involves multi-step organic reactions, including cycloalkylation, nucleophilic substitution, and condensation reactions. The careful selection of reagents and reaction conditions is essential to ensure high yield and purity. Modern synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions, have been employed to streamline the process and improve efficiency. These advances in synthetic chemistry are critical for producing sufficient quantities of the compound for preclinical and clinical studies.

In the context of drug discovery, 5-(1-ethylcyclobutyl)-1-methyl-1H-pyrazol-4-amine represents an intriguing example of how structural modifications can lead to novel bioactive molecules. The combination of the pyrazole core with the ethylcyclobutyl and methyl substituents creates a unique pharmacophore that may exhibit distinct therapeutic effects compared to existing agents. Further investigation into its biological activity is warranted to explore its potential in treating various diseases.

One particularly exciting area of research is the exploration of 5-(1-ethylcyclobutyl)-1-methyl-1H-pyrazol-4-amine as a lead compound for developing treatments against neurodegenerative disorders. Pyrazole derivatives have shown promise in preclinical models as modulators of neuronal survival pathways. The steric and electronic features of this compound may allow it to selectively interact with pathological targets associated with conditions such as Alzheimer's disease and Parkinson's disease without significant off-target effects.

Another promising application lies in its potential role as an intermediate in the synthesis of more complex molecules with enhanced pharmacological properties. By leveraging its reactive sites—such as the amino group—the compound can be further modified to create libraries of derivatives for high-throughput screening. This approach allows researchers to rapidly identify analogs with improved potency, selectivity, and safety profiles.

The physicochemical properties of 5-(1-ethylcyclobutyl)-1-methyl-1H-pyrazol-4-amine, including solubility, stability, and bioavailability, are critical factors that will determine its feasibility as a drug candidate. Experimental characterization using techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography has provided valuable insights into its molecular structure. These data are essential for understanding how the compound behaves in vitro and for guiding further optimization efforts.

As computational methods continue to evolve, their integration with experimental data will accelerate the discovery process for compounds like 5-(1-ethylcyclobutyl)-1-methyl-1H-pyrazol-4-amine. Machine learning algorithms can predict biological activity based on structural features, allowing researchers to prioritize promising candidates for experimental validation. This synergy between computational modeling and wet laboratory experimentation represents a powerful approach to modern drug discovery.

The future prospects for this compound are bright, driven by ongoing research into its biological effects and synthetic accessibility. Collaborative efforts between academic institutions and pharmaceutical companies will be crucial in translating laboratory findings into clinical applications. By combining expertise in organic chemistry, medicinal chemistry, and pharmacology, scientists can unlock the full therapeutic potential of molecules like 5-(1-ethylcyclobutyl)-1-methyl-1H-pyrazol-4-amine.